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Compound of Interest

Compound Name:
L-alpha-Amino-epsilon-

caprolactam hydrochloride

Cat. No.: B1281026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and

experimental protocols for L-alpha-Amino-epsilon-caprolactam hydrochloride. While

specific quantitative solubility data for this compound is not readily available in published

literature, this guide infers its likely solubility characteristics based on its chemical structure and

data from the closely related compound, L-lysine hydrochloride. Furthermore, it details

standard methodologies for experimentally determining its solubility.

Introduction to L-alpha-Amino-epsilon-caprolactam
Hydrochloride
L-alpha-Amino-epsilon-caprolactam hydrochloride, also known as (S)-3-Amino-hexahydro-

2-azepinone hydrochloride or L-Lysine lactam hydrochloride, is a derivative of the essential

amino acid L-lysine.[1][2][3] Its structure, featuring a lactam ring, makes it a valuable building

block in the synthesis of various pharmaceuticals and polymers.[2] Understanding its solubility

is crucial for its application in drug development, formulation, and chemical synthesis.

Solubility Data
Quantitative solubility data for L-alpha-Amino-epsilon-caprolactam hydrochloride is not

extensively documented in publicly available literature. However, based on its structure as an
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amino acid hydrochloride, it is expected to be soluble in polar protic solvents like water and to

have limited solubility in non-polar organic solvents.[4]

To provide a relevant reference, the following table summarizes the solubility data for L-lysine

hydrochloride, a structurally similar compound. These values can serve as an estimate for the

solubility behavior of L-alpha-Amino-epsilon-caprolactam hydrochloride. The solubility of L-

lysine hydrochloride generally increases with temperature.[5][6]

Table 1: Solubility of L-Lysine Hydrochloride in Various Solvents
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Solvent Temperature (K) Mole Fraction Solubility (x)

Water 283.15 0.0886

293.15 0.0989

303.15 0.1102

313.15 0.1226

323.15 0.1362

Methanol 283.15 0.0034

293.15 0.0042

303.15 0.0051

313.15 0.0062

323.15 0.0075

Ethanol 283.15 0.0012

293.15 0.0015

303.15 0.0018

313.15 0.0022

323.15 0.0027

Dimethyl Sulfoxide 283.15 0.0135

293.15 0.0168

303.15 0.0207

313.15 0.0254

323.15 0.0309

Data sourced from the Journal of Chemical & Engineering Data.[5]

The trend shows that L-lysine hydrochloride is most soluble in water, followed by dimethyl

sulfoxide, methanol, and then ethanol.[5][6] A similar trend can be anticipated for L-alpha-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubs.acs.org/doi/10.1021/je900022k
https://pubs.acs.org/doi/10.1021/je900022k
https://www.researchgate.net/publication/231541664_Solubility_of_L-Lysine_Hydrochloride_in_Dimethyl_Sulfoxide_Methanol_Ethanol_Water_and_Glycol_between_283_and_323_K
https://www.benchchem.com/product/b1281026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amino-epsilon-caprolactam hydrochloride.

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of L-alpha-Amino-
epsilon-caprolactam hydrochloride.

Shake-Flask Method (Thermodynamic Solubility)
The shake-flask method is a common and reliable technique for determining the

thermodynamic solubility of a compound.

Principle: An excess amount of the solid compound is agitated in a specific solvent at a

constant temperature for an extended period to ensure that equilibrium is reached between the

dissolved and undissolved solute. The concentration of the solute in the resulting saturated

solution is then measured.

Apparatus and Materials:

L-alpha-Amino-epsilon-caprolactam hydrochloride

Selected solvents (e.g., water, ethanol, methanol)

Thermostatic shaker or water bath with agitation

Vials or flasks with airtight seals

Centrifuge

Syringes and filters (e.g., 0.22 µm PTFE or PVDF)

Analytical balance

Volumetric flasks and pipettes

Procedure:

Add an excess amount of L-alpha-Amino-epsilon-caprolactam hydrochloride to a vial or

flask containing a known volume of the chosen solvent. The presence of undissolved solid at
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the end of the experiment is crucial.

Seal the container tightly to prevent solvent evaporation.

Place the container in a thermostatic shaker set to the desired temperature.

Agitate the mixture for a sufficient time to reach equilibrium (typically 24-72 hours). The

appropriate time should be determined by taking measurements at different time points (e.g.,

24, 48, and 72 hours) until the concentration of the solute in the solution remains constant.

After equilibration, allow the suspension to settle at the constant temperature.

Carefully withdraw a sample of the supernatant. To separate the undissolved solid, the

sample should be filtered through a syringe filter or centrifuged.

Quantify the concentration of L-alpha-Amino-epsilon-caprolactam hydrochloride in the

clear filtrate using a suitable analytical method, such as gravimetric analysis or UV-Vis

spectroscopy.

Quantification Methods
a) Gravimetric Analysis

Principle: This method involves determining the mass of the solute in a known volume of the

saturated solution by evaporating the solvent.

Procedure:

Accurately pipette a known volume of the clear, saturated filtrate into a pre-weighed, dry

evaporating dish.

Evaporate the solvent gently using a water bath or a hot plate at a controlled temperature.

Dry the residue in an oven at a suitable temperature until a constant weight is achieved.

Cool the dish in a desiccator and weigh it accurately.
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The mass of the dissolved solute is the difference between the final and initial weights of the

evaporating dish. The solubility can then be expressed in terms of g/100 mL or other relevant

units.

b) UV-Vis Spectroscopy

Principle: This method relies on the Beer-Lambert law, which states that the absorbance of a

solution is directly proportional to the concentration of the absorbing species. A calibration

curve must first be established.

Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of L-alpha-
Amino-epsilon-caprolactam hydrochloride of known concentrations in the same solvent

used for the solubility experiment.

Determination of λmax: Scan one of the standard solutions across a range of UV-Vis

wavelengths to determine the wavelength of maximum absorbance (λmax). For ε-

caprolactam, a related compound, a wavelength of 215 nm has been used for quantification

in acidic solutions.[7]

Calibration Curve: Measure the absorbance of each standard solution at the determined

λmax. Plot a graph of absorbance versus concentration to create a calibration curve.

Sample Analysis: Dilute the clear, saturated filtrate with the solvent to a concentration that

falls within the linear range of the calibration curve.

Measure the absorbance of the diluted sample at λmax.

Use the calibration curve to determine the concentration of the diluted sample and then

calculate the concentration of the original saturated solution, accounting for the dilution

factor.

Mandatory Visualization
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Caption: Experimental workflow for determining the solubility of L-alpha-Amino-epsilon-
caprolactam hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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